4-methyl-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C18H23N3O3S2/c1-13-3-5-16(6-4-13)26(23,24)20-18-19-15(12-25-18)11-17(22)21-9-7-14(2)8-10-21/h3-6,12,14H,7-11H2,1-2H3,(H,19,20)
• InChI Key: QCSMCQARIKULNX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C18H23N3O3S2
• Molecular Weight: 393.5 g/mol

Description

4-methyl-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H23N3O3S2 and its molecular weight is 393.52. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Potential

The synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been explored for their potential in photodynamic therapy (PDT). One study highlights the synthesis of compounds demonstrating significant properties suitable for PDT, including high singlet oxygen quantum yield and good fluorescence properties. These features suggest their potential as effective Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and DNA Interaction Studies

Mixed-ligand copper(II)-sulfonamide complexes have been investigated for their DNA binding, DNA cleavage, genotoxicity, and anticancer activity. The study reveals the significant role of the N-sulfonamide derivative in governing DNA interaction, indicating potential applications in cancer therapy through mechanisms involving apoptosis (González-Álvarez et al., 2013).

Anti-inflammatory and Antiviral Properties

Research on celecoxib derivatives, including compounds similar to 4-methyl-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide, has shown promising anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. Such compounds have been evaluated for their potential to cause less tissue damage compared to controls, indicating their therapeutic potential in various diseases (Küçükgüzel et al., 2013).

Antimicrobial and UV Protection of Textiles

A study focused on the design of sulfonamide-containing azo dyes for textile applications demonstrates their effectiveness in providing UV protection and antibacterial properties to cotton fabrics. This research suggests the potential of such compounds in enhancing the functional properties of textiles, contributing to the development of materials with improved health and protective benefits (Mohamed, Abdel-Wahab, & Fahmy, 2020).